Cas no 328899-05-4 (1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-)

• Product name: 1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-
• CAS No: 328899-05-4
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 301648
• PubChem ID: 45099827

1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3,9-diazabicyclo[3.3.1]non-3-yl)-
• 3,9-Diazabicyclo[3.3.1]nonane,3-(1-oxopropyl)- (9CI)
• 1-(3,9-diazabicyclo[3.3.1]nonan-3-yl)propan-1-one
• 3-PROPANOYL-3,9-DIAZABICYCLO[3.3.1]NONANE
• 328899-05-4
• SCHEMBL7049284
• DTXSID30668157
• 3,9-Diazabicyclo[3.3.1]nonane,3-(1-oxopropyl)-(9CI)

• Inchi： InChI=1S/C10H18N2O/c1-2-10(13)12-6-8-4-3-5-9(7-12)11-8/h8-9,11H,2-7H2,1H3
• InChI Key： KBQNGHUIYSTQKH-UHFFFAOYSA-N
• SMILES： C12NC(CCC1)CN(C(=O)CC)C2

Computed Properties

• Exact Mass: 182.14204
• Monoisotopic Mass: 182.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines